Cas no 287472-28-0 (Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)-)

• Product Name: Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)-
• CAS No: 287472-28-0
• MF: C₈H₈N₄OS
• MW: 208.240319252014
• CID: 248744
• PubChem ID: 45094139
• Update Time: 2025-04-19

Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)-
• Pyrimidine,5-(4-ethoxy-1,2,5-thiadiazol-3-yl)-(9CI)
• 287472-28-0
• 3-ethoxy-4-(pyrimidin-5-yl)-1,2,5-thiadiazole

• Inchi： 1S/C8H8N4OS/c1-2-13-8-7(11-14-12-8)6-3-9-5-10-4-6/h3-5H,2H2,1H3
• InChI Key： FQECGOARWCFXDR-UHFFFAOYSA-N
• SMILES： S1N=C(C(C2=CN=CN=C2)=N1)OCC

Computed Properties

• Exact Mass: 208.04204
• Monoisotopic Mass: 208.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89A^2
• XLogP3: 1

Experimental Properties

• PSA: 60.79